(2E,5E)-5-(3,4-dimethoxybenzylidene)-3-ethyl-2-(phenylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol
• IUPAC Name: (5E)-5-[(3,4-dimethoxyphenyl)methylidene]-3-ethyl-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H20N2O3S/c1-4-22-19(23)18(26-20(22)21-15-8-6-5-7-9-15)13-14-10-11-16(24-2)17(12-14)25-3/h5-13H,4H2,1-3H3/b18-13+,21-20?
• InChI Key: ZTXLBTHMSAPYCW-ORZNGPHRSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CC(=C(C=C2)OC)OC)/SC1=NC3=CC=CC=C3
• SMILES: CCN1C(=O)C(=CC2=CC(=C(C=C2)OC)OC)SC1=NC3=CC=CC=C3

Description

(2E,5E)-5-(3,4-dimethoxybenzylidene)-3-ethyl-2-(phenylimino)-1,3-thiazolidin-4-one is a thiazolidinone derivative that has been synthesized and studied for its potential applications in scientific research. This compound has been shown to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of (2E,5E)-5-(3,4-dimethoxybenzylidene)-3-ethyl-2-(phenylimino)-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, as well as the activity of various kinases involved in cancer cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. The compound has been shown to exhibit antimicrobial activity against various bacterial and fungal strains, as well as anticancer activity against various cancer cell lines. Additionally, the compound has been shown to exhibit anti-inflammatory activity in animal models of inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using (2E,5E)-5-(3,4-dimethoxybenzylidene)-3-ethyl-2-(phenylimino)-1,3-thiazolidin-4-one in lab experiments include its relatively low cost and ease of synthesis, as well as its broad range of potential applications. However, the compound also has some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are many potential future directions for research involving (2E,5E)-5-(3,4-dimethoxybenzylidene)-3-ethyl-2-(phenylimino)-1,3-thiazolidin-4-one. Some possible areas of investigation include:
- Further optimization of the synthesis method to improve yields and purities of the final product
- Investigation of the compound's potential as a drug candidate for various diseases, including cancer, inflammation, and infectious diseases
- Elucidation of the compound's mechanism of action at the molecular level
- Investigation of the compound's potential as a tool for studying various biochemical and physiological processes in vitro and in vivo.

Synthesis Methods

The synthesis of (2E,5E)-5-(3,4-dimethoxybenzylidene)-3-ethyl-2-(phenylimino)-1,3-thiazolidin-4-one involves the condensation of 3,4-dimethoxybenzaldehyde and phenylhydrazine with ethyl acetoacetate in the presence of thiosemicarbazide. The resulting product is then cyclized to form the thiazolidinone ring. The synthesis method has been optimized and improved over time, leading to higher yields and purities of the final product.

Scientific Research Applications

(2E,5E)-5-(3,4-dimethoxybenzylidene)-3-ethyl-2-(phenylimino)-1,3-thiazolidin-4-one has been studied for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. The compound has been shown to exhibit antimicrobial, anticancer, and anti-inflammatory properties, making it a promising candidate for drug development.